Cas no 19698-44-3 (2-[(e)-but-2-enyl]sulfanylbenzoic Acid)

• Product Name: 2-[(e)-but-2-enyl]sulfanylbenzoic Acid
• CAS No: 19698-44-3
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 908337
• PubChem ID: 5380597
• Update Time: 2025-04-19

2-[(e)-but-2-enyl]sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(e)-but-2-enyl]sulfanylbenzoic Acid
• 2-But-2t-enylmercapto-benzoesaeure
• 2-but-2t-enylmercapto-benzoic acid
• AC1NTGEZ
• NSC100950
• AKOS000196869
• DTXSID40418928
• 19698-44-3
• NSC-100950

• Inchi： 1S/C11H12O2S/c1-2-3-8-14-10-7-5-4-6-9(10)11(12)13/h2-7H,8H2,1H3,(H,12,13)/b3-2+
• InChI Key： YBWQPCUHQIMZPI-NSCUHMNNSA-N
• SMILES： S(C/C=C/C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 208.05586
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.05300